![molecular formula C11H15N5O3S B6100744 5-(1-ethyl-1H-tetrazol-5-yl)-2-methoxy-N-methylbenzenesulfonamide](/img/structure/B6100744.png)
5-(1-ethyl-1H-tetrazol-5-yl)-2-methoxy-N-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(1-ethyl-1H-tetrazol-5-yl)-2-methoxy-N-methylbenzenesulfonamide, commonly known as EHT 1864, is a small molecule inhibitor that has gained significant attention in recent years due to its potential applications in cancer research. EHT 1864 has been shown to inhibit the activity of Rho family GTPases, which are known to play a critical role in cancer cell proliferation, migration, and invasion.
Mechanism of Action
EHT 1864 inhibits the activity of Rho family GTPases by binding to their switch regions, which are critical for their activation. Rho GTPases are known to regulate a variety of cellular processes, including actin cytoskeleton organization, cell adhesion, and gene expression. Inhibition of Rho GTPases by EHT 1864 leads to a disruption of these cellular processes, ultimately leading to a decrease in cancer cell proliferation, migration, and invasion.
Biochemical and Physiological Effects:
EHT 1864 has been shown to have several biochemical and physiological effects. In addition to its inhibitory effects on Rho family GTPases, EHT 1864 has been shown to induce apoptosis, or programmed cell death, in cancer cells. EHT 1864 has also been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that are known to play a critical role in cancer cell invasion and metastasis. Furthermore, EHT 1864 has been shown to decrease the expression of vascular endothelial growth factor, which is a key factor in tumor angiogenesis.
Advantages and Limitations for Lab Experiments
One of the major advantages of EHT 1864 is its specificity for Rho family GTPases. Unlike other inhibitors that target multiple GTPases, EHT 1864 specifically targets Rho GTPases, making it a valuable tool for studying the role of Rho GTPases in cancer biology. However, one of the limitations of EHT 1864 is its poor solubility in aqueous solutions, which can make it difficult to use in certain lab experiments.
Future Directions
There are several future directions for research on EHT 1864. One area of interest is the development of more potent and selective inhibitors of Rho family GTPases. In addition, there is a need for further studies on the pharmacokinetics and pharmacodynamics of EHT 1864, including its bioavailability and toxicity in vivo. Finally, there is a need for more studies on the potential applications of EHT 1864 in combination with other cancer therapies, such as immunotherapy and targeted therapy.
Synthesis Methods
The synthesis of EHT 1864 involves several steps, including the reaction of 2-chloro-5-nitrobenzenesulfonamide with sodium methoxide to form 2-methoxy-5-nitrobenzenesulfonamide. This compound is then reacted with sodium azide to form 2-azido-5-nitrobenzenesulfonamide, which is subsequently reduced with triphenylphosphine to form 2-amino-5-nitrobenzenesulfonamide. The final step involves the reaction of 2-amino-5-nitrobenzenesulfonamide with 1-ethyl-1H-tetrazole-5-carboxylic acid and methyl iodide to form EHT 1864.
Scientific Research Applications
EHT 1864 has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the activity of Rho family GTPases, which are known to play a critical role in cancer cell proliferation, migration, and invasion. EHT 1864 has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and prostate cancer cells. In addition, EHT 1864 has been shown to enhance the efficacy of chemotherapy drugs, such as paclitaxel and cisplatin, in cancer cells.
properties
IUPAC Name |
5-(1-ethyltetrazol-5-yl)-2-methoxy-N-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N5O3S/c1-4-16-11(13-14-15-16)8-5-6-9(19-3)10(7-8)20(17,18)12-2/h5-7,12H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDCHCGKZEOMFAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=N1)C2=CC(=C(C=C2)OC)S(=O)(=O)NC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.